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Introduction

INO-1001 is a potent and selective inhibitor of poly (ADP-ribose) polymerase (PARP), a key
enzyme in the cellular response to DNA damage.[1][2][3][4] By hindering DNA repair
mechanisms, INO-1001 can sensitize cancer cells to radiation and chemotherapy, making it a
valuable tool in oncology research and drug development.[1][2] This document provides a
detailed protocol for the preparation of INO-1001 stock solutions using dimethyl sulfoxide
(DMSO) as a solvent, ensuring optimal solubility and stability for in vitro and in vivo studies.

Mechanism of Action

INO-1001 exerts its effects by inhibiting PARP-1, an enzyme crucial for the repair of single-
strand DNA breaks (SSBs).[5][6][7] In normal cells, when SSBs occur, PARP-1 is recruited to
the site of damage and synthesizes poly(ADP-ribose) (PAR) chains, which in turn recruit other
DNA repair proteins. Inhibition of PARP-1 by INO-1001 leads to the accumulation of unrepaired
SSBs. During DNA replication, these SSBs can be converted into more lethal double-strand
breaks (DSBs). In cells with deficient homologous recombination (HR) repair pathways, such
as those with BRCA1/2 mutations, these DSBs cannot be efficiently repaired, leading to cell

death. This concept is known as synthetic lethality.[8]
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Quantitative Data Summary

For ease of reference, the key quantitative data for INO-1001 is summarized in the table below.

Parameter Value Reference
Molecular Weight 439.53 g/mol [1][3]

CAS Number 501364-82-5 [1][3][4]
Appearance Light yellow to yellow solid [1]
Solubility in DMSO 31.25 mg/mL (71.10 mM) [1]

Purity >98% [3]

Experimental Protocols

Materials

INO-1001 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

 Sterile, amber microcentrifuge tubes or vials

» Calibrated pipettes and sterile pipette tips

o \ortex mixer

e Sonicator (optional, but recommended)

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM INO-1001 Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM stock solution of INO-1001 in
DMSO. Adjust volumes as needed for different desired concentrations or volumes.
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e Pre-weigh INO-1001: Accurately weigh 4.395 mg of INO-1001 powder and place it in a
sterile amber microcentrifuge tube. Calculation: Volume (L) x Concentration (mol/L) x
Molecular Weight ( g/mol ) = Mass (g) 0.001 L x 0.010 mol/L x 439.53 g/mol = 0.004395 g =
4.395 mg

e Add DMSO: Carefully add 1 mL of anhydrous DMSO to the microcentrifuge tube containing
the INO-1001 powder. It is crucial to use newly opened DMSO to ensure minimal water
content, as INO-1001's solubility can be significantly impacted by hygroscopic DMSO.[1]

o Dissolution: Tightly cap the tube and vortex thoroughly for 2-3 minutes to dissolve the
compound.

e Sonication (Optional but Recommended): If the compound does not fully dissolve with
vortexing, sonicate the solution for 5-10 minutes in a water bath sonicator.[1] This will aid in
the complete dissolution of the powder.

 Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate
matter.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, it is recommended to aliquot the stock solution into smaller, single-use volumes
in sterile, amber microcentrifuge tubes.[9]

o Storage Conditions: Store the aliquoted stock solutions at -20°C for short-term storage (up to
1 year) or at -80°C for long-term storage (up to 2 years).[1] When stored properly, the
solution should remain stable for the indicated periods.

Important Considerations

o DMSO Concentration in Assays: When preparing working solutions for cell-based assays,
ensure the final concentration of DMSO is kept low (typically below 0.5%) to avoid solvent-
induced toxicity.[10]

 Stability in Aqueous Solutions: INO-1001 is not soluble in water.[3] Prepare working dilutions
in aqueous media immediately before use and do not store them for extended periods.

Visualizations
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Caption: Role of PARP-1 in DNA single-strand break repair and its inhibition by INO-1001.

Experimental Workflow for INO-1001 Stock Solution Preparation
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Caption: Step-by-step workflow for preparing a 10 mM INO-1001 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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